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Compound of Interest

Compound Name: Isocitric Acid

Cat. No.: B1196412

Introduction

Isocitric acid is a structural isomer of citric acid and a key intermediate in the tricarboxylic acid
(TCA) cycle, a central pathway for cellular energy production and biosynthesis.[1][2] It is
formed from citrate by the enzyme aconitase and is subsequently converted to a-ketoglutarate
by isocitrate dehydrogenase (IDH).[1][2] In humans, three isoforms of IDH exist: the NAD™*-
dependent IDH3 in the mitochondria which functions in the TCA cycle, and the NADP*-
dependent IDH1 (cytoplasmic/peroxisomal) and IDH2 (mitochondrial) which are crucial for
producing NADPH to combat oxidative stress.[1] Beyond its fundamental metabolic role,
fluctuations in isocitric acid levels and the activity of its associated enzymes are emerging as
significant indicators of metabolic dysregulation, positioning it as a promising biomarker in
various clinical research areas.[1]

The Central Role of Isocitric Acid in Metabolism

The conversion of isocitrate to a-ketoglutarate is a critical rate-limiting step in the TCA cycle.[1]
Alterations in this step can have profound effects on cellular metabolism and function. This
metabolic nexus makes isocitric acid a sensitive indicator of cellular health and disease.
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Isocitric acid's position in metabolic pathways.

Applications in Clinical Research

1. Oncology

The most significant clinical application of isocitric acid metabolism is in oncology, specifically
related to mutations in the IDH1 and IDH2 genes.[3] These mutations are prevalent in several
cancers, including low-grade glioma (80% of cases), secondary glioblastoma, acute myeloid
leukemia (AML) (~20%), and cholangiocarcinoma (20%).[3][4]

Mutant IDH1/2 enzymes acquire a neomorphic function, catalyzing the reduction of a-
ketoglutarate to D-2-hydroxyglutarate (D-2-HG).[3] The accumulation of this oncometabolite, D-
2-HG, promotes tumorigenesis by inducing epigenetic alterations and inhibiting cellular
differentiation.[3] Therefore, while D-2-HG is the direct biomarker measured, its production is a
direct consequence of altered isocitrate metabolism, making the IDH-isocitrate-a-ketoglutarate
axis a critical area of study and therapeutic targeting.[4]

In some studies, such as those on gastric cancer, no significant difference was observed in the
levels of isocitric acid itself between cancerous and normal tissues, though levels of other
TCA cycle intermediates were altered.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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